Cas no 2648941-24-4 (4-(2-methyloxolan-3-yl)piperidine hydrochloride, Mixture of diastereomers)

• Product Name: 4-(2-methyloxolan-3-yl)piperidine hydrochloride, Mixture of diastereomers
• CAS No: 2648941-24-4
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• MDL: MFCD34167712
• CID: 5671221
• PubChem ID: 165663609
• Update Time: 2025-06-18

4-(2-methyloxolan-3-yl)piperidine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2648941-24-4
• 4-(2-methyloxolan-3-yl)piperidine hydrochloride
• EN300-27081742
• 4-(2-methyloxolan-3-yl)piperidine hydrochloride, Mixture of diastereomers

• MDL： MFCD34167712
• Inchi： 1S/C10H19NO.ClH/c1-8-10(4-7-12-8)9-2-5-11-6-3-9;/h8-11H,2-7H2,1H3;1H
• InChI Key： BWVJAWVRSXSTSB-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C1C)C1CCNCC1

Computed Properties

• Exact Mass: 205.1233420g/mol
• Monoisotopic Mass: 205.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2-methyloxolan-3-yl)piperidine hydrochloride, Mixture of diastereomers

Introduction to 4-(2-methyloxolan-3-yl)piperidine hydrochloride, Mixture of diastereomers (CAS No. 2648941-24-4)

4-(2-methyloxolan-3-yl)piperidine hydrochloride, Mixture of diastereomers, identified by the chemical abstracts service number CAS No. 2648941-24-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This mixture of diastereomers exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and the development of novel therapeutic agents. The compound features a piperidine ring linked to a 2-methyloxolan-3-yl moiety, which introduces a cyclic ether functionality into the molecular structure. This combination of structural elements suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

The piperidine hydrochloride salt form enhances the solubility and bioavailability of the compound, facilitating its use in various biochemical assays and in vitro studies. The presence of a mixture of diastereomers adds complexity to the compound's behavior, as diastereomers can exhibit distinct pharmacological properties due to differences in spatial arrangement. This characteristic makes the compound an intriguing subject for stereochemical studies and the exploration of enantioselective drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with potential biological targets. Studies suggest that the 4-(2-methyloxolan-3-yl)piperidine hydrochloride mixture may interact with enzymes and receptors involved in neurological disorders, inflammation, and metabolic pathways. These findings are supported by preliminary experiments that indicate modulatory effects on key signaling pathways relevant to human health.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The mixture of diastereomers is typically obtained through asymmetric synthesis or resolution techniques, which allow for the isolation of individual stereoisomers for comparative studies. The hydrochloride salt is formed by treating the free base with hydrochloric acid, a common procedure in pharmaceutical chemistry to improve stability and handling properties.

In the context of drug discovery, the structural features of 4-(2-methyloxolan-3-yl)piperidine hydrochloride make it a versatile scaffold for designing analogs with enhanced pharmacological activity. The oxolan ring provides a rigid framework that can be modified to fine-tune binding interactions, while the piperidine moiety contributes to metabolic stability and central nervous system penetration. These attributes have positioned this compound as a promising lead for further development in therapeutic areas such as central nervous system disorders, pain management, and anti-inflammatory treatments.

Current research is focused on elucidating the pharmacokinetic properties of this mixture, including absorption, distribution, metabolism, and excretion (ADME) profiles. In vitro studies have demonstrated encouraging results regarding its bioavailability and metabolic stability, suggesting potential for clinical translation. Additionally, preclinical investigations are underway to assess its safety profile and therapeutic efficacy in animal models. These studies aim to provide a foundation for future clinical trials and commercialization efforts.

The stereochemical diversity inherent in the mixture of diastereomers presents both challenges and opportunities for drug development. While diastereomers can exhibit different biological activities, they also offer insights into structure-activity relationships (SAR) that are critical for optimizing drug candidates. By systematically studying each diastereomer, researchers can identify key structural features responsible for desired pharmacological effects while minimizing unwanted side effects.

Advances in analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have enhanced the ability to characterize and purify this complex mixture. These tools are essential for ensuring consistency across batches and for understanding the dynamic behavior of diastereomers in solution or solid state. The combination of spectroscopic data with computational modeling provides a comprehensive picture of the compound's structure-property relationships.

The pharmacological potential of 4-(2-methyloxolan-3-yl)piperidine hydrochloride is further supported by its ability to modulate key neurotransmitter systems. Piperidine derivatives are well-known for their interactions with serotonin receptors, dopamine pathways, and other neurotransmitter targets relevant to mental health disorders. The oxolan ring's electronic properties may enhance binding affinity or selectivity, making this compound a candidate for developing novel therapeutics with improved efficacy and reduced side effects compared to existing treatments.

In conclusion, 4-(2-methyloxlan-3-yl)piperidine hydrochloride, Mixture of diastereomers (CAS No. 2648941-24-4) represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features, combined with promising preclinical results, position it as a valuable asset for researchers exploring new therapeutic strategies. As further studies continue to uncover its pharmacological benefits, this compound is poised to make meaningful contributions to human health and well-being.